2-(3-Phenyl-thioureido)-butyric acid

• IUPAC Name: 2-(phenylcarbamothioylamino)butanoic acid
• InChI: InChI=1S/C11H14N2O2S/c1-2-9(10(14)15)13-11(16)12-8-6-4-3-5-7-8/h3-7,9H,2H2,1H3,(H,14,15)(H2,12,13,16)
• InChI Key: RBMNONSSGXKLRI-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)O)NC(=S)NC1=CC=CC=C1
• Molecular Formula: C11H14N2O2S
• Molecular Weight: 238.31 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves the reaction of isothiocyanates with amino acids in the presence of sodium hydroxide. The reaction is carried out in a mixture of water and tetrahydrofuran (THF) at room temperature. After completion of the reaction, the pH of the mixture is adjusted with aqueous hydrochloric acid, and the solvents are removed under vacuum. The remaining residue is recrystallized from absolute methanol to obtain the desired thioureido acids.

Scientific Research Applications

2-(3-Phenyl-thioureido)-butyric acid has a variety of scientific applications, and has been studied in fields such as biochemistry, physiology, and pharmacology. In biochemistry, this compound has been used to study the structure and function of proteins, as well as to study enzyme kinetics. In physiology, this compound has been used to study the effects of hormones on cellular processes, as well as to study the effects of drugs on the body. In pharmacology, this compound has been used to study the mechanism of action of drugs, as well as to study the pharmacokinetics of drugs.

Mechanism of Action

The mechanism of action of 2-(3-Phenyl-thioureido)-butyric acid is not well understood, but it is thought to involve the interaction of the compound with proteins, enzymes, and other molecules. This compound has been shown to interact with proteins, enzymes, and other molecules in a variety of ways, such as by binding to them, inhibiting their activity, or altering their structure. This compound has also been shown to interact with hormones, such as estrogen, and may be involved in the regulation of hormone levels.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In biochemical studies, this compound has been shown to inhibit the activity of enzymes, such as phosphatases and proteases, and to alter the structure of proteins. In physiological studies, this compound has been shown to affect the activity of hormones, such as estrogen, and to affect the metabolism of drugs. This compound has also been shown to affect the activity of the immune system, and to affect the growth and development of cells.

Advantages and Limitations for Lab Experiments

The use of 2-(3-Phenyl-thioureido)-butyric acid in lab experiments has a number of advantages and limitations. The main advantage of using this compound in lab experiments is that it is a relatively simple compound to synthesize, and can be synthesized in a variety of ways. This makes it easy to obtain, and allows for the use of a variety of methods for studying its effects. The main limitation of using this compound in lab experiments is that it is not very well understood, and its mechanism of action is not well understood. This makes it difficult to determine the exact effects that this compound has on biochemical and physiological processes.

Future Directions

The potential future directions for 2-(3-Phenyl-thioureido)-butyric acid research are numerous. One potential direction is to further study its mechanism of action, in order to better understand how it interacts with proteins, enzymes, hormones, and other molecules. Another potential direction is to study the effects of this compound on different types of cells, in order to better understand its effects on different types of tissues. Another potential direction is to study the effects of this compound on the metabolism of drugs, in order to better understand how it affects the pharmacokinetics of drugs. Finally, further research could be done on the potential therapeutic applications of this compound, in order to determine if it could be used to treat certain diseases or conditions.

Synthesis Methods

2-(3-Phenyl-thioureido)-butyric acid can be synthesized through a variety of methods, such as the Fischer-Speier reaction, the Curtius rearrangement, and the Wohl-Ziegler reaction. The Fischer-Speier reaction is a nucleophilic substitution reaction, while the Curtius rearrangement is an acid-catalyzed rearrangement of an isocyanate to an isothiocyanate. The Wohl-Ziegler reaction is an organic reaction in which an alkyl halide reacts with an aryl thiol to form an alkyl thiol. The synthesis of this compound can also be accomplished through the use of other methods, such as the Knoevenagel condensation and the Vilsmeier-Haack reaction.